2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide

• Molecular Formula: C21H25N3O7S2
• Molecular Weight: 495.6 g/mol
• IUPAC Name: 2-[4-[4-(furan-2-carbonyl)piperazin-1-yl]sulfonyl-3-methylphenyl]-4,4-dimethyl-1,1-dioxo-1,2-thiazolidin-3-one
• InChI: InChI=1S/C21H25N3O7S2/c1-15-13-16(24-20(26)21(2,3)14-32(24,27)28)6-7-18(15)33(29,30)23-10-8-22(9-11-23)19(25)17-5-4-12-31-17/h4-7,12-13H,8-11,14H2,1-3H3
• InChI Key: GBJVFVCGLIUVFT-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)N2C(=O)C(CS2(=O)=O)(C)C)S(=O)(=O)N3CCN(CC3)C(=O)C4=CC=CO4

Description

2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide, also known as Furosemide, is a potent diuretic drug used to treat edema and hypertension. Furosemide belongs to the sulfonamide family of drugs and works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine production and decreased fluid buildup in the body.

Mechanism of Action

2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide works by inhibiting the sodium-potassium-chloride co-transporter in the ascending loop of Henle in the kidneys. This leads to increased excretion of sodium, chloride, and water in the urine, resulting in decreased fluid buildup in the body. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide also increases the excretion of potassium and calcium ions in the urine, which can lead to electrolyte imbalances.
Biochemical and Physiological Effects:
2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has several biochemical and physiological effects on the body. It increases urine production, decreases fluid buildup in the body, and decreases blood pressure. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide also increases the excretion of potassium and calcium ions in the urine, which can lead to electrolyte imbalances. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has been shown to have anti-inflammatory and anti-fibrotic effects in various tissues, including the lungs, liver, and kidneys.

Advantages and Limitations for Lab Experiments

2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has several advantages for use in lab experiments. It is a potent diuretic drug that can be used to study the effects of diuretics on electrolyte balance, renal function, and blood pressure. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide is also relatively easy to synthesize and can be obtained in large quantities. However, 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has several limitations for use in lab experiments. It can lead to electrolyte imbalances, which can affect the results of experiments. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide also has a short half-life and may require multiple doses to maintain its effects.

Future Directions

There are several future directions for research on 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide. One area of research is the development of new diuretic drugs that are more effective and have fewer side effects than 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide. Another area of research is the use of 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide in the treatment of diseases other than edema and hypertension, such as heart failure and kidney disease. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has also been shown to have anti-inflammatory and anti-fibrotic effects in various tissues, and research in this area may lead to the development of new therapies for inflammatory and fibrotic diseases.

Synthesis Methods

2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide is synthesized by the reaction of 4-chloro-5-sulfamoylbenzoic acid with 2-(furan-2-ylmethyl)-4-methyl-1,3-thiazole-5-carboxylic acid. The reaction is catalyzed by a base such as triethylamine in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with piperazine and 4-methylsulfonyl-3-nitrobenzoic acid to yield 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide.

Scientific Research Applications

2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has been extensively studied in scientific research for its diuretic properties and its potential therapeutic uses in various diseases such as heart failure, kidney disease, and hypertension. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has also been shown to have anti-inflammatory and anti-fibrotic effects in various tissues, including the lungs, liver, and kidneys. 2-(4-{[4-(2-Furoyl)-1-piperazinyl]sulfonyl}-3-methylphenyl)-4,4-dimethyl-3-isothiazolidinone 1,1-dioxide has been used in research to study the effects of diuretics on electrolyte balance, renal function, and blood pressure.